Cas no 1270358-83-2 (4-amino-4-(5,6-dichloropyridin-3-yl)butanoic acid)

• Product Name: 4-amino-4-(5,6-dichloropyridin-3-yl)butanoic acid
• CAS No: 1270358-83-2
• MF: C₉H₁₀Cl₂N₂O₂
• MW: 249.093900203705
• CID: 6569866
• PubChem ID: 165791144
• Update Time: 2025-06-21

4-amino-4-(5,6-dichloropyridin-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(5,6-dichloropyridin-3-yl)butanoic acid
• EN300-1965832
• 1270358-83-2

• Inchi： 1S/C9H10Cl2N2O2/c10-6-3-5(4-13-9(6)11)7(12)1-2-8(14)15/h3-4,7H,1-2,12H2,(H,14,15)
• InChI Key： BZYMOBQQDPRGMO-UHFFFAOYSA-N
• SMILES： C1=C(C=NC(=C1Cl)Cl)C(CCC(=O)O)N

Computed Properties

• Exact Mass: 248.0119330g/mol
• Monoisotopic Mass: 248.0119330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 76.2Ų

Additional information on 4-amino-4-(5,6-dichloropyridin-3-yl)butanoic acid

Introduction to 4-amino-4-(5,6-dichloropyridin-3-yl)butanoic acid (CAS No. 1270358-83-2)

4-amino-4-(5,6-dichloropyridin-3-yl)butanoic acid, identified by the chemical identifier CAS No. 1270358-83-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a bifunctional structure with both an amino group and a dichloropyridine moiety, presents a unique framework for the development of novel bioactive molecules. Its molecular architecture suggests potential applications in modulating biological pathways, particularly those involving enzyme inhibition and signal transduction.

The 5,6-dichloropyridin-3-yl substituent in the molecule is a key pharmacophore that contributes to its distinct chemical and biological properties. Pyridine derivatives are well-documented for their role in drug discovery, often serving as scaffolds for small-molecule inhibitors. The dichlorination at the 5 and 6 positions enhances the electron-deficient nature of the pyridine ring, which can be exploited to interact with specific binding pockets in target proteins. This feature makes 4-amino-4-(5,6-dichloropyridin-3-yl)butanoic acid a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing small molecules that can modulate inflammatory and immunological responses. The structural features of 4-amino-4-(5,6-dichloropyridin-3-yl)butanoic acid align well with this area of interest. Studies have begun to explore its potential as an inhibitor of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in the production of pro-inflammatory mediators. Preliminary in vitro studies suggest that this compound may exhibit inhibitory activity against these enzymes, thereby reducing inflammation.

The amino group at the other end of the butanoic acid chain provides another layer of functionality that can be utilized for further derivatization. Amino acids are fundamental building blocks in biochemistry, and their derivatives often exhibit significant biological activity. The combination of an amino group with a halogenated pyridine moiety creates a versatile platform for designing molecules with tailored properties. This duality allows researchers to fine-tune the compound’s solubility, bioavailability, and target specificity.

Advances in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling studies have been employed to predict the binding affinity of 4-amino-4-(5,6-dichloropyridin-3-yl)butanoic acid to various biological targets. These simulations have highlighted its potential interaction with proteins involved in metabolic pathways and cell signaling. For instance, its ability to bind to ATP-binding sites in kinases has been suggested, making it a candidate for developing kinase inhibitors.

The pharmaceutical industry has increasingly recognized the importance of structure-based drug design. By leveraging high-throughput screening and molecular docking techniques, researchers can rapidly assess the efficacy of compounds like 4-amino-4-(5,6-dichloropyridin-3-yl)butanoic acid. This approach has accelerated the discovery pipeline for new therapeutic agents. Additionally, the compound’s compatibility with various synthetic methodologies makes it amenable to modifications that can enhance its pharmacological profile.

In vivo studies have begun to complement these in vitro findings. Animal models have been used to evaluate the safety and efficacy of 4-amino-4-(5,6-dichloropyridin-3-yl)butanoic acid in modulating inflammatory responses. Initial results are promising, showing reduced markers of inflammation in treated animals compared to controls. These findings support further development efforts aimed at optimizing its therapeutic potential.

The synthesis of 4-amino-4-(5,6-dichloropyridin-3-yl)butanoic acid presents both challenges and opportunities. The presence of multiple functional groups requires careful optimization of reaction conditions to ensure high yield and purity. However, modern synthetic techniques such as transition metal catalysis and flow chemistry offer promising avenues for improving synthetic efficiency. These advancements could facilitate large-scale production needed for clinical trials and commercialization.

The broader implications of this research extend beyond immediate therapeutic applications. Understanding the structural and functional relationships within molecules like 4-amino-4-(5,6-dichloropyridin-3-yl)butanoic acid contributes to our fundamental knowledge of biochemistry and pharmacology. This knowledge is essential for developing next-generation drugs that are more effective and have fewer side effects.

As research continues to evolve, so too will our understanding of how compounds like CAS No. 1270358-83-2 interact with biological systems. Emerging technologies such as CRISPR gene editing and personalized medicine are likely to influence future directions in drug development. By integrating these advancements with traditional pharmacological approaches, scientists can create more targeted and effective treatments for a wide range of diseases.

In conclusion,4-amino-4-(5,6-dichloropyridin-3-ybutoaacid (CAS No.) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas including inflammation management, enzyme inhibition,and kinase modulation.. Its unique molecular structure,combined with recent breakthroughs in computational biology,positions it as a valuable asset in ongoing drug discovery efforts.. As research progresses,this compound holds promise not only as a lead molecule but also as an inspiration for future innovations..